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Compound of Interest

3-(2-
Compound Name:
Methoxyphenyl)propiophenone

cat. No.: B1338761

An in-depth analysis of the basic properties, synthesis, and potential biological activities of 3-
(2-Methoxyphenyl)propiophenone is provided in this technical guide. Due to the limited
availability of specific experimental data for 3-(2-Methoxyphenyl)propiophenone in publicly
accessible databases, this report also includes data on its close structural isomers, 3'-
methoxypropiophenone and 4'-methoxypropiophenone, to provide a comparative context for
researchers, scientists, and drug development professionals.

Compound Identity and Structure

3-(2-Methoxyphenyl)propiophenone, also known as 1-phenyl-3-(2-methoxyphenyl)propan-1-
one, is an aromatic ketone. Its chemical structure consists of a propiophenone core with a 2-
methoxyphenyl group attached to the B-carbon of the propyl chain.

Table 1: Chemical Identifiers
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Identifier Value

1-phenyl-3-(2-methoxyphenyl)propan-1-

IUPAC Name
one
Molecular Formula C16H1602
Molecular Weight 240.30 g/mol
Canonical SMILES COC1=CC=CC=C1CCC(=0)C2=CC=CC=C2
InChlKey=Generated upon synthesis and
InChl Key

characterization

| CAS Number | Not assigned |

Physicochemical Properties

Specific experimental data for the physicochemical properties of 3-(2-
Methoxyphenyl)propiophenone are not readily available. However, properties can be
predicted and compared with its isomers.

Table 2: Comparison of Physicochemical Properties of Methoxypropiophenone Isomers
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3-(2-
3'- 4'-
Methoxyphenyl)pro . .
Property . Methoxypropiophe Methoxypropiophe
piophenone

(Predicted) none[1]2][S]4][5]  none

. Colorless to light
Colorless to light o
Appearance L yellow liquid[2][4] -
yellow liquid

[5]
- ) ~250-260 °C at 760 259 °C at 760
Boiling Point
mmHg mmHg[2][4][5]
) 1.016 - 1.0812
Density ~1.0-1.1 g/cm3
g/em3[3][4][5]
Flash Point ~100-110 °C 98.9 °C[3][4][5]
) 1.5230 (estimate)[2][4]
Refractive Index ~1.52

[5]

o Good solubility in
. Good solubility in _
Solubility common organic

organic solvents
solvents[4][5]

| Storage | Sealed in dry, Room Temperature | Sealed in dry, Room Temperature[2][4][5] | - |

Synthesis and Experimental Protocols

While a specific, validated synthesis protocol for 3-(2-Methoxyphenyl)propiophenone is not
documented in the searched literature, a plausible synthetic route can be proposed based on
established organic chemistry reactions. One common method for the synthesis of similar
propiophenones is the Friedel-Crafts acylation or related reactions.

A potential synthesis workflow for 3-(2-Methoxyphenyl)propiophenone is outlined below. This
is a hypothetical protocol that would require experimental validation.
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Benzene Friedel-Crafts Acylation 3-(2-Methoxyphenyl)propiophenone

Catalyst Catalyst

AICI3

Click to download full resolution via product page

Caption: Proposed synthesis of 3-(2-Methoxyphenyl)propiophenone.

Experimental Protocol (Hypothetical)

Reaction Setup: To a stirred solution of anhydrous aluminum chloride (1.2 equivalents) in an
inert solvent such as dichloromethane at 0 °C, add 2-methoxyphenylacetyl chloride (1
equivalent).

Addition of Benzene: Slowly add benzene (1.1 equivalents) to the reaction mixture.

Reaction: Allow the reaction to stir at room temperature for 4-6 hours. Monitor the reaction
progress by thin-layer chromatography.

Quenching: Carefully pour the reaction mixture into a beaker of ice-water with concentrated
hydrochloric acid to decompose the aluminum complex.

Extraction: Separate the organic layer and extract the aqueous layer with dichloromethane.

Washing: Combine the organic layers and wash with saturated sodium bicarbonate solution
and brine.
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» Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure.

« Purification: Purify the crude product by column chromatography on silica gel to obtain 3-(2-
Methoxyphenyl)propiophenone.

Spectral Data

No specific spectral data for 3-(2-Methoxyphenyl)propiophenone was found. However, *H
NMR and 13C NMR spectra for the related isomer, 3'-methoxypropiophenone, have been
reported[2][6]. These can serve as a reference for the expected chemical shifts in the target
molecule.

Table 3: *H NMR Data for 3'-Methoxypropiophenone

Chemical Shift . . .
Multiplicity Integration Assignment

(ppm)

1.23 t 3H -CHs

3.00 q 2H -CH2-

3.86 S 3H -OCHs

7.10 dd 1H Ar-H

7.37 t 1H Ar-H

7.50 t 1H Ar-H

| 7.54 | d | 1H | Ar-H |

Biological Activity and Signaling Pathways

There is no direct research on the biological activities or associated signaling pathways of 3-(2-
Methoxyphenyl)propiophenone. However, related compounds containing methoxyphenyl
moieties have been investigated for various biological activities. For instance, some
methoxylated chalcones and phenols exhibit antioxidant, anti-inflammatory, and anticancer
properties[7][8][9][10].
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(E)-2-methoxy-4-(3-(4-methoxyphenyl) prop-1-en-1-yl) phenol (MMPP), a compound with some
structural similarities, has been shown to be a selective inhibitor of the STAT3 signaling
pathway, which is implicated in inflammation and amyloidogenesis in Alzheimer's disease[9].
MMPP treatment in a mouse model of Alzheimer's disease was found to reduce
neuroinflammation and the production of amyloid-$ by inhibiting STAT3[9].

Below is a simplified representation of the STAT3 signaling pathway that could be a
hypothetical target for compounds with similar structural motifs.
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Caption: Simplified STAT3 signaling pathway.
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Safety and Handling

Specific GHS hazard information for 3-(2-Methoxyphenyl)propiophenone is not available. For
its isomer, 3'-methoxypropiophenone, some reports indicate it may be harmful if swallowed or
inhaled, and may cause skin and eye irritation[11]. Standard laboratory safety precautions
should be taken when handling this class of compounds. This includes the use of personal
protective equipment such as gloves, lab coats, and safety glasses. Work should be conducted
in a well-ventilated fume hood.

Conclusion

3-(2-Methoxyphenyl)propiophenone is a compound for which specific experimental data is
lacking in the current scientific literature. This guide has provided predicted properties and a
hypothetical synthesis protocol based on the known chemistry of its isomers and related
molecules. The biological activity of structurally similar compounds suggests that this molecule
could be of interest for further investigation, particularly in the context of anti-inflammatory and
neuroprotective research. Further experimental work is required to fully characterize its
physicochemical properties, validate synthetic routes, and explore its potential biological
activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of
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Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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